8-Bromo-6-methylimidazo[1,2-a]pyridine-3-carbonitrile

• Molecular Formula: C9H6BrN3
• Molecular Weight: 236.07 g/mol
• IUPAC Name: 8-bromo-6-methylimidazo[1,2-a]pyridine-3-carbonitrile
• InChI: InChI=1S/C9H6BrN3/c1-6-2-8(10)9-12-4-7(3-11)13(9)5-6/h2,4-5H,1H3
• InChI Key: YXHAHMMRPFZHLS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=CN=C2C(=C1)Br)C#N

Description

8-Bromo-6-methylimidazo[1,2-a]pyridine-3-carbonitrile is a heterocyclic compound that belongs to the imidazo[1,2-a]pyridine family. This compound is characterized by its fused bicyclic structure, which includes a bromine atom at the 8th position, a methyl group at the 6th position, and a carbonitrile group at the 3rd position. The unique structure of this compound makes it a valuable scaffold in medicinal chemistry and organic synthesis .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 8-Bromo-6-methylimidazo[1,2-a]pyridine-3-carbonitrile typically involves the cyclization of appropriate precursors under specific conditions. One common method includes the use of brominated pyridine derivatives and imidazole intermediates. The reaction conditions often involve the use of strong bases and solvents such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) to facilitate the cyclization process .

Industrial Production Methods: Industrial production of this compound may involve multi-step synthesis processes, including halogenation, cyclization, and nitrile formation. The scalability of these methods ensures the availability of the compound for various applications in research and industry .

Chemical Reactions Analysis

Types of Reactions: 8-Bromo-6-methylimidazo[1,2-a]pyridine-3-carbonitrile undergoes several types of chemical reactions, including:

Substitution Reactions: The bromine atom at the 8th position can be substituted with other functional groups using nucleophilic substitution reactions.

Oxidation and Reduction Reactions: The compound can undergo oxidation and reduction reactions to modify its functional groups.

Cyclization Reactions: The imidazo[1,2-a]pyridine scaffold can participate in further cyclization reactions to form more complex structures.

Common Reagents and Conditions:

Nucleophilic Substitution: Reagents such as sodium hydride (NaH) or potassium carbonate (K2CO3) in polar aprotic solvents like DMF.

Oxidation: Reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reagents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution can yield derivatives with various functional groups, while oxidation and reduction can modify the existing functional groups .

Scientific Research Applications

8-Bromo-6-methylimidazo[1,2-a]pyridine-3-carbonitrile has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential lead compound in drug discovery, particularly for targeting infectious diseases and cancer.

Industry: Utilized in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 8-Bromo-6-methylimidazo[1,2-a]pyridine-3-carbonitrile involves its interaction with specific molecular targets and pathways. The compound’s unique structure allows it to bind to enzymes and receptors, modulating their activity. For example, it may inhibit certain enzymes involved in bacterial cell wall synthesis, leading to antimicrobial effects. Additionally, its interaction with cellular pathways can induce apoptosis in cancer cells .

Comparison with Similar Compounds

• 6-Bromo-8-methylimidazo[1,2-a]pyridine
• 8-Bromo-6-chloroimidazo[1,2-a]pyridine
• 8-Bromo-6-methylimidazo[1,2-a]pyridine-3-carbaldehyde

Comparison: Compared to similar compounds, 8-Bromo-6-methylimidazo[1,2-a]pyridine-3-carbonitrile is unique due to the presence of the carbonitrile group at the 3rd position. This functional group enhances its reactivity and potential biological activity. The bromine atom at the 8th position also allows for further functionalization, making it a versatile scaffold in synthetic chemistry .